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Compound of Interest

Compound Name: Bromocresol green sodium

Cat. No.: B1290564

This technical guide provides a comprehensive overview of the acid dissociation constant
(pKa) of bromocresol green (BCG), a vital pH indicator for researchers, scientists, and
professionals in drug development. This document outlines the quantitative pKa values,
detailed experimental protocols for its determination, and logical diagrams to illustrate key
processes.

Introduction to Bromocresol Green

Bromocresol green (BCG) is a triphenylmethane dye belonging to the sulfonephthalein class of
indicators.[1][2] It is widely utilized as a pH indicator in acid-base titrations and for visualizing
acidic compounds in thin-layer chromatography.[3][4] BCG is available as a free acid (a light
brown solid) or as its sodium salt (a dark green solid).[1][4] In aqueous solutions, BCG
undergoes a distinct color change from yellow in acidic conditions (pH below 3.8) to blue in
basic conditions (pH above 5.4).[2][3] This color transition is governed by its acid dissociation
constant (pKa).

pKa of Bromocresol Green

The pKa value of bromocresol green represents the pH at which the acidic (yellow) and basic
(blue) forms of the indicator are present in equal concentrations.[3][5] The equilibrium reaction
in an agqueous solution involves the deprotonation of the monoanionic form (yellow) to the
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dianionic form (blue).[1] The reported pKa values for bromocresol green are consistent across
various sources.

Data Presentation: pKa Values of Bromocresol Green

pKa Value Temperature (°C) Source

4.8 Not Specified Wikipedia[1]

4.7 25 ChemBK]6]

4.7 Not Specified Scribd[7]

4.90 Not Specified Macsen Labs[2]

~4.7 Not Specified Fiveable[5]

4.90 Not Specified Learning Chemistry[3]
4.7 Not Specified Scribd[8][9]

Experimental Protocol for pKa Determination via
Spectrophotometry

The pKa of bromocresol green can be accurately determined using UV-Visible
spectrophotometry. This method relies on the principle that the acidic and basic forms of BCG
have different absorption spectra. The Beer-Lambert law is applied to relate the absorbance of
the solutions to the concentrations of the two forms.[10]

Objective: To determine the acid dissociation constant (pKa) of bromocresol green by
measuring the absorbance of its solutions at various pH values.

Materials:
 Bromocresol green sodium salt
e Spectrophotometer

e pH meter
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e Volumetric flasks (100 mL)

e Pipettes

e Cuvettes

e Acetic acid (1.0 M)

e Sodium acetate (1.0 M)

e Hydrochloric acid (to prepare acidic solution)

e Sodium hydroxide (to prepare basic solution)

e Deionized water

Methodology:

e Preparation of Stock Solutions:

o Prepare a stock solution of bromocresol green by dissolving a known mass of its sodium
salt in deionized water.

o Prepare a series of buffer solutions with varying pH values by mixing different volumes of
1.0 M acetic acid and 1.0 M sodium acetate.[11] The pH of each buffer can be calculated
using the Henderson-Hasselbalch equation.[11]

o Prepare a fully acidic solution of BCG by adding a small amount of hydrochloric acid to the
stock solution to achieve a pH well below 3.8.[12][13]

o Prepare a fully basic solution of BCG by adding a small amount of sodium hydroxide to the
stock solution to achieve a pH well above 5.4.[12][13]

e Spectrophotometric Measurements:

o Turn on the spectrophotometer and allow it to warm up.
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o Determine the wavelength of maximum absorbance (Amax) for both the acidic (yellow) and
basic (blue) forms of bromocresol green by scanning their respective solutions across the
visible spectrum (approximately 400-700 nm).[11][12] The acidic form typically shows a
Amax around 453 nm, while the basic form has a Amax around 610 nm.[11]

o Set the spectrophotometer to the Amax of the basic form.

o Measure the absorbance of the fully acidic solution (Aa) and the fully basic solution (Ab) at
this wavelength.[11]

o Measure the absorbance of each of the prepared buffer solutions containing bromocresol
green at the same wavelength.

o Data Analysis and pKa Calculation:
o For each buffer solution, the measured pH and absorbance are recorded.

o The ratio of the concentrations of the basic form ([In~]) to the acidic form ([HIn]) can be
calculated from the absorbance values.

o The pKa can be determined graphically by plotting absorbance versus pH; the inflection
point of the resulting curve corresponds to the pKa.[7]

o Alternatively, the pKa can be calculated for each buffer solution using a rearranged
Henderson-Hasselbalch equation incorporating the absorbance values.

Visualizations
Diagram 1: Acid-Base Equilibrium of Bromocresol Green

This diagram illustrates the equilibrium between the acidic and basic forms of bromocresol
green, corresponding to its color change.
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Caption: Acid-base equilibrium of bromocresol green.
Diagram 2: Experimental Workflow for pKa Determination

This diagram outlines the key steps in the spectrophotometric determination of the pKa of
bromocresol green.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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